Cas no 1380171-04-9 (N,N-bisBoc 2-Chlorosulfonylethylamine)

• Product Name: N,N-bisBoc 2-Chlorosulfonylethylamine
• CAS No: 1380171-04-9
• MF: C₁₂H₂₂ClNO₆S
• MW: 343.824182033539
• CID: 1062781
• PubChem ID: 118989621
• Update Time: 2025-05-25

N,N-bisBoc 2-Chlorosulfonylethylamine Chemical and Physical Properties

Names and Identifiers

• N,N-bisBoc 2-Chlorosulfonylethylamine
• 1380171-04-9
• tert-butyl N-(2-chlorosulfonylethyl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• tert-butyl N-[(tert-butoxy)carbonyl]-N-[2-(chlorosulfonyl)ethyl]carbamate
• DB-255504
• EN300-6743067

• Inchi： 1S/C12H22ClNO6S/c1-11(2,3)19-9(15)14(7-8-21(13,17)18)10(16)20-12(4,5)6/h7-8H2,1-6H3
• InChI Key： GJKHVHIDCQEYHI-UHFFFAOYSA-N
• SMILES： ClS(CCN(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 343.0856363g/mol
• Monoisotopic Mass: 343.0856363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.4Ų

Additional information on N,N-bisBoc 2-Chlorosulfonylethylamine

N,N-bisBoc 2-Chlorosulfonylethylamine: A Comprehensive Overview

N,N-bisBoc 2-Chlorosulfonylethylamine, also known by its CAS number 1380171-04-9, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bis(tert-butoxycarbonyl) (Boc) protecting group and a chlorosulfonylethylamine moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The molecular structure of N,N-bisBoc 2-Chlorosulfonylethylamine consists of an ethylamine backbone with two Boc groups attached to the nitrogen atom. The presence of the Boc groups provides excellent protection during synthetic procedures, allowing for precise control over reactivity in subsequent steps. Additionally, the chlorosulfonylethyl group introduces a sulfonamide functionality, which is known for its stability and reactivity in certain chemical transformations.

Recent studies have highlighted the potential of N,N-bisBoc 2-Chlorosulfonylethylamine in drug discovery and materials science. For instance, researchers have explored its use as a precursor for constructing bioactive molecules with sulfonamide motifs. These motifs are commonly found in pharmaceutical agents due to their ability to modulate enzyme activity and receptor binding. Furthermore, the compound's stability under various reaction conditions makes it an ideal candidate for large-scale synthesis processes.

In terms of synthesis, N,N-bisBoc 2-Chlorosulfonylethylamine can be prepared through a multi-step process involving nucleophilic substitution and amide formation reactions. The use of Boc protecting groups ensures that the amine functionality remains inert during intermediate steps, preventing unwanted side reactions. Once the desired transformations are complete, deprotection can be achieved under acidic conditions to regenerate the free amine.

The application of N,N-bisBoc 2-Chlorosulfonylethylamine extends beyond traditional organic synthesis. Recent advancements in polymer chemistry have demonstrated its utility as a monomer for constructing functional polymers with tailored properties. The sulfonamide group can act as a cross-linking agent, enhancing the mechanical and thermal stability of resulting materials. Such applications hold promise for use in advanced materials, including those for electronic devices and biomedical implants.

From an environmental perspective, the stability and biodegradability of N,N-bisBoc 2-Chlorosulfonylethylamine have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes slow degradation, primarily through microbial action. However, further investigations are needed to fully understand its long-term environmental fate and to develop strategies for minimizing ecological risks.

In conclusion, N,N-bisBoc 2-Chlorosulfonylethylamine (CAS No. 1380171-04-9) is a multifaceted compound with diverse applications in organic synthesis, drug discovery, and materials science. Its unique combination of functional groups and favorable reactivity make it a valuable tool for chemists seeking to design and synthesize complex molecules with specific properties. As research continues to uncover new uses for this compound, its role in advancing chemical science is expected to grow significantly.